Cas no 1823671-19-7 (3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)-)

• Product Name: 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• CAS No: 1823671-19-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5240871
• Update Time: 2025-10-24

3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C10H17N3O/c1-6-9(7(2)13(3)12-6)10-8(11)4-5-14-10/h8,10H,4-5,11H2,1-3H3
• InChI Key： LZNKBIFLXUQUBU-UHFFFAOYSA-N
• SMILES： O1CCC(N)C1C1=C(C)N(C)N=C1C

Additional information on 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)-

Comprehensive Overview of 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- (CAS No. 1823671-19-7)

The compound 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- (CAS No. 1823671-19-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This heterocyclic amine combines a tetrahydrofuran backbone with a 1,3,5-trimethylpyrazole moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, given the increasing demand for novel compounds in drug discovery and material science.

One of the key reasons for the growing interest in 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- is its potential use in the development of central nervous system (CNS) therapeutics. The furan and pyrazole rings are common pharmacophores in medicinal chemistry, often associated with neuroactive properties. Recent studies have explored its derivatives as potential modulators of neurotransmitter receptors, aligning with the current focus on neurological disorders such as Alzheimer's and Parkinson's diseases. This connection to brain health research makes it a hot topic in academic and industrial circles.

From a synthetic perspective, the compound's stability and reactivity profile make it an attractive candidate for green chemistry applications. With sustainability being a major concern in chemical manufacturing, researchers are investigating eco-friendly methods to produce 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- derivatives. Techniques such as catalytic hydrogenation and microwave-assisted synthesis are being optimized to reduce waste and energy consumption, addressing the industry's push toward sustainable chemical processes.

Another area of exploration is the compound's potential in agrochemical formulations. The structural features of 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- suggest possible insecticidal or herbicidal activity, which aligns with the global need for next-generation crop protection agents. As regulatory pressures increase on traditional pesticides, this compound's derivatives could offer safer alternatives with lower environmental impact. This application is particularly relevant given the rising searches for biodegradable agrochemicals and precision farming solutions.

The analytical characterization of 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- has been facilitated by advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical for research applications. The availability of detailed spectral data has made it easier for scientists to incorporate this building block into their synthetic workflows, contributing to its popularity in high-throughput screening platforms.

In material science, the heterocyclic framework of 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- shows promise for developing functional polymers and coordination complexes. Its ability to act as a ligand for transition metals opens possibilities for catalytic systems and metal-organic frameworks (MOFs). This versatility makes it relevant to cutting-edge research in energy storage and carbon capture technologies, areas that dominate current scientific discourse.

Quality control and regulatory compliance are essential considerations for laboratories working with 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)-. Reputable suppliers provide certificates of analysis (CoA) that include parameters like HPLC purity and residual solvent content, ensuring consistency across batches. These measures are particularly important for researchers who require reproducible results in their experiments, especially in preclinical studies and process chemistry optimization.

Looking ahead, the scientific community anticipates expanded applications for 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- as more structure-activity relationship studies are conducted. Its combination of a hydrogen-bond donor/acceptor furanamine group with the sterically demanding trimethylpyrazole unit creates unique opportunities for molecular design. This dual functionality is particularly valuable in fragment-based drug discovery, where such compounds serve as starting points for lead optimization.

For those searching information about CAS 1823671-19-7 or tetrahydrofuranamine derivatives, it's important to consult peer-reviewed literature and reliable chemical databases. The compound's structure-activity relationships and synthetic protocols are frequently updated as new research emerges. Many queries focus on its solubility profile, stability under various conditions, and commercial availability—all crucial factors for experimental planning.

In conclusion, 3-Furanamine, tetrahydro-2-(1,3,5-trimethyl-1H-pyrazol-4-yl)- represents an exciting area of research at the intersection of medicinal chemistry, agrochemical development, and advanced materials. Its multifaceted applications and relevance to contemporary scientific challenges ensure its continued importance in chemical innovation. As synthetic methodologies evolve and biological screening becomes more sophisticated, this compound will likely play an increasingly prominent role in addressing global health and sustainability needs.